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Compound of Interest

Compound Name: Butan-1-ol;hafnium

CAS No.: 22411-22-9

Cat. No.: B1602907 Get Quote

Executive Safety Directive
This guide addresses the distinct and intersectional hazards of Butan-1-ol (n-Butanol) and

Hafnium (Hf).[1] While Butan-1-ol presents standard flammability risks, Hafnium poses a

severe pyrophoric hazard in its particulate form.[1]

CRITICAL WARNING: Never commingle Hafnium fines with flammable solvents (like Butan-1-

ol) in general waste streams.[1][2] Hafnium powder can auto-ignite at room temperature; if

solvated in a flammable liquid, this ignition triggers a catastrophic Class B/D hybrid fire that

standard lab extinguishers cannot suppress.

Butan-1-ol (n-Butanol): Solvent Management
CAS: 71-36-3 | Flash Point: 35°C (95°F) | RCRA Code: U031 (Pure), D001 (Ignitable)[1][2]

Butan-1-ol is a CNS depressant and a moderate fire hazard.[1][2] In a drug development

context, it is often used as an extraction solvent or a reactant.

Disposal Logic & Segregation
Unlike lower alcohols (methanol/ethanol), Butan-1-ol has a higher boiling point (117.7°C) and

lower volatility, meaning spills linger longer, extending the flammability window.

The "Halogen Rule":
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Non-Halogenated Stream: If Butan-1-ol is mixed with other non-halogenated solvents

(Acetone, Hexane), it goes to the Red Can (Flammable Solvents).[1]

Halogenated Stream: If mixed with DCM or Chloroform, it must go to the Yellow Can

(Halogenated Waste). Note: Butanol increases the flammability of halogenated waste, which

is normally less flammable.

Quantitative Profile
Property Value Operational Implication

Flash Point 35°C
Ignitable at warm ambient

temperatures.[1]

Auto-ignition 343°C
Thermal stability is moderate.

[1]

Water Solubility ~77 g/L

Do not pour down drains. High

BOD/COD load violates

municipal discharge permits.[1]

Vapor Density 2.55 (Air=1)
Vapors sink.[1] Accumulate in

sumps/low spots.

Butanol Waste Decision Workflow

Butan-1-ol Waste Generated Is it Pure/Unused?

Is it mixed with chemicals?No (Used)

Dispose as U031
(Toxic/Commercial Grade)

Yes (Expired Stock)

Contains Halogens?
(DCM, Chloroform)

Non-Halogenated Solvent Waste
(High BTU Incineration)No

Halogenated Solvent Waste
(Specialized Incineration)

Yes

Click to download full resolution via product page

Figure 1: Decision logic for classifying Butan-1-ol waste streams to ensure RCRA compliance.

Hafnium (Hf): The Pyrophoric Hazard
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CAS: 7440-58-6 | Hazards: Pyrophoric (Dust), Explosion (Fines + Moisture)[1][2]

Hafnium behaves differently depending on its physical state. Bulk hafnium (rods, foil) is

relatively inert. Hafnium powder/sponge/fines are explosively unstable.

The Mechanism of Hazard
Hafnium fines have a massive surface-to-volume ratio.[2] They react with oxygen and nitrogen

in the air, generating heat. If this heat cannot dissipate (e.g., in a dry waste bin), the metal

reaches auto-ignition temperature.

Reaction:

Water Hazard: Burning Hafnium strips oxygen from water, releasing Hydrogen gas (

). This causes a secondary hydrogen explosion.

Disposal Protocol: The "25% Water Rule"
Contrary to the "no water on fire" rule, storage of Hafnium fines requires water for passivation.

Passivation: Hafnium fines must be kept wet with at least 25% water by volume during

storage.[3] The water acts as a heat sink, preventing the auto-oxidation heat from reaching

ignition temperature.

Container: Use a dedicated, wide-mouth plastic jar (HDPE). Never use glass (shrapnel risk).

Labeling: "DANGER: FLAMMABLE SOLID. HAFNIUM FINES. KEEP WET."

Hafnium Waste Stabilization Workflow
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Hafnium Waste

Physical Form?

Bulk Metal
(Rods, Chunks >1mm)

Solid

Powder / Fines / Sponge
(<100 microns)

Dust/Powder

Scrap Metal Recycling
(High Value)

Passivation Step:
Submerge in >25% Water

OR Mineral Oil

Dedicated HDPE Container
(DO NOT MIX with Solvents)

Click to download full resolution via product page

Figure 2: Stabilization workflow for Hafnium.[1][2] Note the critical distinction between bulk

metal and reactive fines.

The Intersection: Mixed Waste Scenarios
Scenario: You have performed a reaction using Hafnium powder suspended in Butan-1-ol (e.g.,

alkoxide synthesis).

The Danger: You have a flammable solvent (fuel) mixed with a pyrophoric metal (ignition

source). If the solvent evaporates, the dry Hafnium will ignite the remaining Butanol vapors.

Safe Deactivation Protocol
Do NOT filter to dryness. Never leave the Hafnium filter cake to dry on a funnel. It will ignite.
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Quenching:

Dilute the reaction mixture with a less volatile, inert solvent if possible.

Slowly quench active Hf species.

Disposal:

Transfer the slurry (Hf + Butanol) into a container pre-charged with inert mineral oil or a

compatible high-flashpoint liquid that suppresses dust.

Label: "FLAMMABLE LIQUID + PYROPHORIC METAL. DO NOT OPEN."

Notify your waste vendor (e.g., Clean Harbors, Veolia) specifically about this mixture. They

generally require it to be lab-packed separately.

Emergency Response Procedures
Incident Type Response Protocol Extinguishing Agent

Butanol Fire
Standard Flammable Liquid

response.[1]

Class B (CO2, Dry Chemical,

Foam).[1]

Hafnium Fire
Isolate. Do not disturb burning

powder.[3][4][5][6][7]

Class D ONLY (Met-L-X, Dry

Sand, Dry Salt).[1]

Mixed Fire
EXTREME DANGER. The

water in foam will react with Hf.

Class D is priority.[1] Smother

with dry sand.[5] Evacuate.

Scientific Note on Firefighting: Never use water, CO2, or Halon on a Hafnium fire.[3]

Water: Causes Hydrogen explosion.[4][8]

CO2: Hafnium burns in CO2 (

).

Halon: Reacts explosively to form Hafnium halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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